Cas no 1374664-23-9 (2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide)

• Product Name: 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide
• CAS No: 1374664-23-9
• MF: C₁₀H₁₂N₄O₃S
• MW: 268.292280197144
• CID: 4934167
• Update Time: 2025-05-20

2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-(METHYLTHIO)-2-NITROSTYRYL)HYDRAZINECARBOXAMIDE
• 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide

• Inchi： 1S/C10H12N4O3S/c1-18-8-2-3-9(14(16)17)7(6-8)4-5-12-13-10(11)15/h2-6,12H,1H3,(H3,11,13,15)/b5-4+
• InChI Key： IPUZEWUPPFWVDO-SNAWJCMRSA-N
• SMILES： S(C)C1C=CC(=C(/C=C/NNC(N)=O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 138

Additional information on 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide

Compound CAS No. 1374664-23-9: 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide

The compound with CAS No. 1374664-23-9, known as 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a methylthio group, a nitrostyryl moiety, and a hydrazinecarboxamide functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic reactions. Researchers have reported that the methylthio group plays a crucial role in stabilizing the molecule, while the nitrostyryl moiety contributes to its electronic properties. The hydrazinecarboxamide group, on the other hand, enhances the compound's reactivity and compatibility with various biochemical systems.

One of the most promising applications of 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide lies in its potential as a precursor for advanced materials. Studies conducted at leading research institutions have demonstrated that this compound can serve as a building block for constructing novel polymers and nanomaterials with tailored properties. For instance, its ability to form stable cross-links under specific conditions makes it an ideal candidate for developing high-performance adhesives and coatings.

In the field of pharmacology, this compound has shown remarkable potential as a drug delivery agent. The methylthio group facilitates controlled drug release mechanisms, while the nitrostyryl moiety enhances bioavailability. Preliminary in vitro studies suggest that this compound could be utilized to develop targeted drug delivery systems, offering improved therapeutic outcomes with reduced side effects.

The synthesis of 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide involves a multi-step process that requires meticulous control over reaction conditions. Researchers have optimized the reaction pathway by employing environmentally friendly solvents and catalysts, aligning with current trends toward sustainable chemistry practices. This approach not only enhances yield but also minimizes environmental impact, making it a preferable method for large-scale production.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and interaction potentials, enabling researchers to predict its behavior in various chemical environments accurately.

In conclusion, 2-(5-(Methylthio)-2-nitrostyryl)hydrazinecarboxamide represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable asset in diverse applications ranging from materials science to pharmacology. As research continues to uncover new possibilities for this compound, it is poised to make substantial contributions to both academic and industrial sectors.